5-ethyl-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-ethyl-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C19H17F3N4O2/c1-2-14-10-16(26-25-14)17(27)24-11-12-5-4-8-23-18(12)28-15-7-3-6-13(9-15)19(20,21)22/h3-10H,2,11H2,1H3,(H,24,27)(H,25,26)
• InChI Key: COYRXYBBFJEBAQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1)C(=O)NCC2=C(N=CC=C2)OC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H17F3N4O2
• Molecular Weight: 390.4 g/mol

Description

5-ethyl-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]-1H-pyrazole-3-carboxamide is a complex organic compound that features a pyrazole core substituted with various functional groups. The presence of trifluoromethyl and phenoxy groups makes it particularly interesting for various applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]-1H-pyrazole-3-carboxamide typically involves multiple steps, including the formation of the pyrazole ring and subsequent functionalization. One common method involves the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction is known for its mild conditions and functional group tolerance, making it suitable for synthesizing complex molecules.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the Suzuki–Miyaura coupling reaction for large-scale synthesis. This could include the use of continuous flow reactors to improve yield and reduce reaction times. Additionally, the purification process would be streamlined to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring.

Reduction: Reduction reactions can be used to modify the functional groups attached to the pyrazole core.

Substitution: Nucleophilic and electrophilic substitution reactions are possible, especially at the phenoxy and pyridine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically employed.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for synthesizing more complex molecules. Its unique structure allows for various modifications, making it a versatile intermediate in organic synthesis.

Biology

In biological research, the compound is studied for its potential as a pharmaceutical agent. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drugs .

Medicine

Medically, the compound is being investigated for its potential use in treating various diseases. Its unique structure allows it to interact with specific biological targets, making it a candidate for drug development.

Industry

In the industrial sector, the compound is used in the development of advanced materials. Its stability and functional groups make it suitable for applications in coatings, adhesives, and other materials.

Mechanism of Action

The mechanism of action for 5-ethyl-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. The trifluoromethyl group enhances its binding affinity to these targets, while the pyrazole core facilitates its activity. The compound may act as an enzyme inhibitor or receptor agonist, depending on its specific application .

Comparison with Similar Compounds

Similar Compounds

• (5-trifluoromethyl-pyridin-2-yl)methanol
• 2-([3-chloro-5-(trifluoromethyl)pyridin-2-yl]thio)ethanamine

Uniqueness

Compared to similar compounds, 5-ethyl-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]-1H-pyrazole-3-carboxamide stands out due to its unique combination of functional groups. The presence of both trifluoromethyl and phenoxy groups enhances its chemical stability and biological activity, making it a valuable compound for various applications.